molecular formula C19H14ClN3O3S B2968494 N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide CAS No. 2097890-63-4

N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide

Cat. No. B2968494
CAS RN: 2097890-63-4
M. Wt: 399.85
InChI Key: LCEJKGFUXFPBME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C19H14ClN3O3S and its molecular weight is 399.85. The purity is usually 95%.
BenchChem offers high-quality N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photoinduced Oxidative Annulation

A study by Zhang et al. (2017) highlights the use of photoinduced oxidative annulation in the synthesis of highly functionalized polyheterocyclic compounds. This process, which involves the reaction of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones, is significant in the synthesis of complex organic molecules, potentially applicable to N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide derivatives (Zhang et al., 2017).

Synthesis of Insecticidal Esters

Research by Elliott, Janes, and Pearson (1971) involved the synthesis of 5-substituted 3-furoates and 3-thenoates, key intermediates for insecticidal esters. This process might be relevant for understanding the chemical reactions and potential applications of N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide in the development of novel insecticides (Elliott et al., 1971).

Novel Pyridine and Naphthyridine Derivatives

The work by Abdelrazek et al. (2010) on synthesizing novel pyridine and naphthyridine derivatives provides insights into the chemical versatility of compounds related to N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide. Such research is critical in pharmaceutical and organic chemistry for developing new compounds with potential therapeutic applications (Abdelrazek et al., 2010).

Antimicrobial Activity Evaluation

Ramadan and El‐Helw (2018) investigated the construction of N-heterocycles using 6-Chloro-3-((2-oxo-5-phenylfuran-3(2H)-ylidene)methyl)-4H-chromen-4-one. Their study on the antimicrobial activity of these compounds can be linked to the research potential of N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide in developing new antimicrobial agents (Ramadan & El‐Helw, 2018).

properties

IUPAC Name

N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H14ClN3O3S/c20-13-6-5-12(10-21)15(9-13)23-19(25)18(24)22-11-14(16-3-1-7-26-16)17-4-2-8-27-17/h1-9,14H,11H2,(H,22,24)(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LCEJKGFUXFPBME-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)C(CNC(=O)C(=O)NC2=C(C=CC(=C2)Cl)C#N)C3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H14ClN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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